Cas no 195383-89-2 (N-(2,6-Dimethylphenyl) 2-bromobenzamide)

• Product Name: N-(2,6-Dimethylphenyl) 2-bromobenzamide
• CAS No: 195383-89-2
• MF: C₁₅H₁₄BrNO
• MW: 304.18176317215
• MDL: MFCD00027948
• CID: 116759
• PubChem ID: 710571
• Update Time: 2025-07-02

N-(2,6-Dimethylphenyl) 2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2,6-dimethylphenyl)benzamide
• Benzamide,2-bromo-N-(2,6-dimethylphenyl)-
• N-(2,6-Dimethylphenyl) 2-bromobenzamide
• VHA38389
• MFCD00027948
• BS-23657
• DTXSID30351810
• AKOS000172039
• 2-BROMO-2',6'-DIMETHYLBENZANILIDE
• 195383-89-2
• CS-0206486
• A813799
• STK050891

• MDL： MFCD00027948
• Inchi： 1S/C15H14BrNO/c1-10-6-5-7-11(2)14(10)17-15(18)12-8-3-4-9-13(12)16/h3-9H,1-2H3,(H,17,18)
• InChI Key： FONQPWFYFWAITH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 303.02600
• Monoisotopic Mass: 303.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 328.8±42.0 °C at 760 mmHg
• Flash Point: 152.6±27.9 °C
• Refractive Index: 1.639
• PSA: 29.10000
• LogP: 4.39120
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2,6-Dimethylphenyl) 2-bromobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,6-Dimethylphenyl) 2-bromobenzamide

Recent Advances in the Study of N-(2,6-Dimethylphenyl) 2-bromobenzamide (CAS: 195383-89-2)

N-(2,6-Dimethylphenyl) 2-bromobenzamide (CAS: 195383-89-2) is a brominated benzamide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The presence of the bromo substituent and the dimethylphenyl group in its structure makes it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of N-(2,6-Dimethylphenyl) 2-bromobenzamide, with particular emphasis on its potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the purity and structural integrity of the compound. These efforts are crucial for ensuring the reproducibility of studies involving this molecule and for establishing its utility in subsequent biological assays.

One of the key areas of investigation has been the compound's role in modulating biological pathways. Preliminary in vitro studies have suggested that N-(2,6-Dimethylphenyl) 2-bromobenzamide may interact with specific protein targets, potentially influencing cellular processes such as inflammation and apoptosis. These findings have sparked interest in exploring its therapeutic potential, particularly in the context of diseases characterized by dysregulated cell signaling.

In addition to its biological activities, the compound's physicochemical properties have also been a subject of research. Studies have examined its solubility, stability, and reactivity under various conditions, providing valuable insights for its formulation and delivery in potential pharmaceutical applications. These properties are critical for understanding the compound's behavior in biological systems and for optimizing its performance in drug development pipelines.

Looking ahead, further research is needed to fully elucidate the mechanisms of action and therapeutic potential of N-(2,6-Dimethylphenyl) 2-bromobenzamide. Collaborative efforts between chemists, biologists, and pharmacologists will be essential for translating these preliminary findings into tangible clinical benefits. The compound's versatility and promising early results position it as a noteworthy candidate for future studies in the chemical biology and pharmaceutical fields.